Teludipine
Teludipine
Brand Name:
Vulcanchem
CAS No.:
108687-08-7
VCID:
VC20790275
InChI:
InChI=1S/C28H38N2O6/c1-9-34-26(32)23-18(3)29-21(17-30(7)8)25(27(33)35-10-2)24(23)20-14-12-11-13-19(20)15-16-22(31)36-28(4,5)6/h11-16,24,29H,9-10,17H2,1-8H3/b16-15+
SMILES:
CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2C=CC(=O)OC(C)(C)C)C(=O)OCC)CN(C)C)C
Molecular Formula:
C28H38N2O6
Molecular Weight:
498.6 g/mol
Teludipine
CAS No.: 108687-08-7
Cat. No.: VC20790275
Molecular Formula: C28H38N2O6
Molecular Weight: 498.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 108687-08-7 |
|---|---|
| Molecular Formula | C28H38N2O6 |
| Molecular Weight | 498.6 g/mol |
| IUPAC Name | diethyl 2-[(dimethylamino)methyl]-6-methyl-4-[2-[(E)-3-[(2-methylpropan-2-yl)oxy]-3-oxoprop-1-enyl]phenyl]-1,4-dihydropyridine-3,5-dicarboxylate |
| Standard InChI | InChI=1S/C28H38N2O6/c1-9-34-26(32)23-18(3)29-21(17-30(7)8)25(27(33)35-10-2)24(23)20-14-12-11-13-19(20)15-16-22(31)36-28(4,5)6/h11-16,24,29H,9-10,17H2,1-8H3/b16-15+ |
| Standard InChI Key | DKLVJXTUCNPMDC-FOCLMDBBSA-N |
| Isomeric SMILES | CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2/C=C/C(=O)OC(C)(C)C)C(=O)OCC)CN(C)C)C |
| SMILES | CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2C=CC(=O)OC(C)(C)C)C(=O)OCC)CN(C)C)C |
| Canonical SMILES | CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2C=CC(=O)OC(C)(C)C)C(=O)OCC)CN(C)C)C |
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